![molecular formula C14H27N3O B1404122 N-[4-(4-ethylpiperazin-1-yl)cyclohexyl]acetamide CAS No. 1214265-83-4](/img/structure/B1404122.png)
N-[4-(4-ethylpiperazin-1-yl)cyclohexyl]acetamide
Overview
Description
“N-[4-(4-ethylpiperazin-1-yl)cyclohexyl]acetamide” is a chemical compound with the molecular formula C14H27N3O . It has a molecular weight of 253.388 . It is also known as JNJ-1661010.
Molecular Structure Analysis
The molecular structure of this compound consists of 14 carbon atoms, 27 hydrogen atoms, 3 nitrogen atoms, and 1 oxygen atom .Scientific Research Applications
Cancer Research: Enhancing Drug Efficacy
N-[4-(4-ethylpiperazin-1-yl)cyclohexyl]acetamide: has been utilized in cancer research, particularly in enhancing the efficacy of drugs like fulvestrant. This compound is used in nanoparticle-based combination therapies to overcome tumor resistance in estrogen receptor-positive breast cancer . By improving drug solubility and bioavailability, it aids in the delivery of therapeutics, potentially reducing the need for invasive administration methods.
Neuropharmacology: Histamine H3 Receptor Antagonism
As a selective antagonist of the histamine H3 receptor, this compound, also known as JNJ-1661010, shows potential therapeutic applications in neuropharmacology. It could be instrumental in the development of treatments for neurological disorders where histamine plays a role, such as sleep-wake disturbances and cognitive impairments.
Chemical Synthesis: Intermediate Compound
In the field of chemical synthesis, N-[4-(4-ethylpiperazin-1-yl)cyclohexyl]acetamide serves as an intermediate compound. It is used in novel processes for the preparation of complex molecules, which may have various pharmacological applications .
properties
IUPAC Name |
N-[4-(4-ethylpiperazin-1-yl)cyclohexyl]acetamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H27N3O/c1-3-16-8-10-17(11-9-16)14-6-4-13(5-7-14)15-12(2)18/h13-14H,3-11H2,1-2H3,(H,15,18) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JVRXVADAATWHAK-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1CCN(CC1)C2CCC(CC2)NC(=O)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H27N3O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID001238583 |
Source
|
| Record name | N-[4-(4-Ethyl-1-piperazinyl)cyclohexyl]acetamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID001238583 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
253.38 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1214265-83-4 |
Source
|
| Record name | N-[4-(4-Ethyl-1-piperazinyl)cyclohexyl]acetamide | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1214265-83-4 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | N-[4-(4-Ethyl-1-piperazinyl)cyclohexyl]acetamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID001238583 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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